Cas no 782495-18-5 ((S)-1,1,1-Trifluoro-N-(pyrrolidin-2-ylmethyl)methanesulfonamide)

• Product Name: (S)-1,1,1-Trifluoro-N-(pyrrolidin-2-ylmethyl)methanesulfonamide
• CAS No: 782495-18-5
• MF: C₆H₁₁F₃N₂O₂S
• MW: 232.223950624466
• MDL: MFCD11656045
• CID: 554036
• PubChem ID: 329761211
• Update Time: 2025-07-21

(S)-1,1,1-Trifluoro-N-(pyrrolidin-2-ylmethyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (S)-1,1,1-Trifluoro-N-(pyrrolidin-2-ylmethyl)methanesulfonamide
• Methanesulfonamide,1,1,1-trifluoro-N-[(2S)-2-pyrrolidinylmethyl]-
• N-[(2S)-2-Pyrrolidinylmethyl]-trifluoromethanesulfonamide
• 1,1,1-Trifluoro-N-{[(2S)-pyrrolidin-2-yl]methyl}methanesulfonamide
• 1,1,1-Tris(Fluoranyl)-~{n}-[[(2~{s})-Pyrrolidin-2-Yl]methyl]methanesulfonamide
• C6H11F3N2O2S
• AK102118
• AX8233657
• AB0068803
• ST24020777
• Z5127
• 1,1,1-Trifluo
• DTXSID10463763
• 9H8
• 1,1,1-trifluoro-N-[[(2S)-pyrrolidin-2-yl]methyl]methanesulfonamide
• 1,1,1-Trifluoro-N-[(2S)-2-pyrrolidinylmethyl]methanesulfonamide
• AKOS016004019
• N-[(2S)-2-Pyrrolidinylmethyl]-trifluoromethanesulfonamide, 98.5%, ee: 98.5%
• CS-0104794
• RIWFUAUXWIEOTK-YFKPBYRVSA-N
• 782495-18-5
• N-[(2S)-2-Pyrrolidinylmethyl]trifluoromethanesulfonamide
• A865069
• N-[(2S)-2-Pyrrolidinylmethyl]-trifluoromethanesulfonamide, >=98.5% (T)
• MFCD11656045
• DS-2448
• SCHEMBL809421
• DB-075442
• 1,1,1-TRIFLUORO-N-[(2S)-PYRROLIDIN-2-YLMETHYL]METHANESULFONAMIDE

• MDL： MFCD11656045
• Inchi： 1S/C6H11F3N2O2S/c7-6(8,9)14(12,13)11-4-5-2-1-3-10-5/h5,10-11H,1-4H2/t5-/m0/s1
• InChI Key： RIWFUAUXWIEOTK-YFKPBYRVSA-N
• SMILES： S(C(F)(F)F)(NC[C@@H]1CCCN1)(=O)=O

Computed Properties

• Exact Mass: 232.04900
• Monoisotopic Mass: 232.04933326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6
• XLogP3: 0.7

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 249.6±50.0 °C at 760 mmHg
• Flash Point: 104.7±30.1 °C
• PSA: 66.58000
• LogP: 1.97810
• Optical Activity: [α]/D +13±1°, c = 1 in methanol

(S)-1,1,1-Trifluoro-N-(pyrrolidin-2-ylmethyl)methanesulfonamide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3263 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：26-36/37/39-45
• Storage Condition：2-8°C

Additional information on (S)-1,1,1-Trifluoro-N-(pyrrolidin-2-ylmethyl)methanesulfonamide

Recent Advances in the Study of (S)-1,1,1-Trifluoro-N-(pyrrolidin-2-ylmethyl)methanesulfonamide (CAS: 782495-18-5)

The compound (S)-1,1,1-Trifluoro-N-(pyrrolidin-2-ylmethyl)methanesulfonamide (CAS: 782495-18-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of (S)-1,1,1-Trifluoro-N-(pyrrolidin-2-ylmethyl)methanesulfonamide as a key intermediate in the synthesis of novel sulfonamide-based inhibitors. Its trifluoromethyl group and pyrrolidine moiety contribute to its high binding affinity and selectivity for specific biological targets, making it a promising scaffold for drug development. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its molecular interactions and conformational stability.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating enzyme activity, particularly in the context of neurodegenerative diseases and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of (S)-1,1,1-Trifluoro-N-(pyrrolidin-2-ylmethyl)methanesulfonamide exhibited potent inhibitory effects on histone deacetylases (HDACs), a class of enzymes implicated in tumor progression. These findings suggest its potential as a lead compound for anticancer therapeutics.

Further research has explored the pharmacokinetic properties of (S)-1,1,1-Trifluoro-N-(pyrrolidin-2-ylmethyl)methanesulfonamide, including its metabolic stability and bioavailability. Computational modeling and molecular dynamics simulations have provided insights into its ADME (Absorption, Distribution, Metabolism, and Excretion) profile, which is critical for optimizing its drug-like properties. These studies underscore the compound's suitability for further preclinical development.

In conclusion, (S)-1,1,1-Trifluoro-N-(pyrrolidin-2-ylmethyl)methanesulfonamide (CAS: 782495-18-5) represents a versatile and promising candidate in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its derivatives for enhanced efficacy and reduced toxicity, paving the way for clinical applications.